Cas no 123811-73-4 (4-methyl-2-Pyridinecarboxylic acid hydrochloride)
123811-73-4 structure
Product Name:4-methyl-2-Pyridinecarboxylic acid hydrochloride
CAS No:123811-73-4
MF:C7H8ClNO2
MW:173.596920967102
CID:1083887
PubChem ID:13209518
Update Time:2025-04-20
4-methyl-2-Pyridinecarboxylic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-2-Pyridinecarboxylic acid hydrochloride
- 4-Methyl-2-pyridinecarboxylic acid hydrochloride (1:1)
- 4-Methylpicolinic acid hydrochloride
- DB-358457
- 123811-73-4
- 4-Methylpyridine-2-carboxylic acid;hydrochloride
- 2-carboxy-4-methyl-pyridine hydrochloride
- 4-METHYLPYRIDINE-2-CARBOXYLIC ACID HYDROCHLORIDE
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- Inchi: 1S/C7H7NO2.ClH/c1-5-2-3-8-6(4-5)7(9)10;/h2-4H,1H3,(H,9,10);1H
- InChI Key: AHPWIFNMVQGBTC-UHFFFAOYSA-N
- SMILES: Cl.OC(C1C=C(C)C=CN=1)=O
Computed Properties
- Exact Mass: 173.0243562g/mol
- Monoisotopic Mass: 173.0243562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.2Ų
4-methyl-2-Pyridinecarboxylic acid hydrochloride Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
123811-73-4 (4-methyl-2-Pyridinecarboxylic acid hydrochloride) Related Products
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- 13509-13-2(Methyl 4-methylpicolinate)
- 4021-08-3(4-Methylpyridine-2-carboxylic Acid)
- 499-80-9(2,4-PDCA)
- 207671-42-9(2,4-Pyridinedicarboxylic acid monohydrate)
- 923169-37-3(4-(Hydroxymethyl)pyridine-2-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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